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Compound of Interest

Compound Name: DNP-PEG4-alcohol

Cat. No.: B607169

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and a
detailed representative synthesis protocol for DNP-PEG4-alcohol. This bifunctional molecule,
incorporating a 2,4-dinitrophenyl (DNP) group, a tetraethylene glycol (PEG4) spacer, and a
terminal hydroxyl group, is a valuable tool in various biomedical research and drug
development applications. The DNP moiety serves as a hapten for immunological detection,
while the hydrophilic PEG spacer enhances solubility and provides a flexible linker. The
terminal alcohol allows for further conjugation to other molecules of interest.

Core Chemical and Physical Properties

DNP-PEGA4-alcohol is a well-defined molecule with consistent properties that are crucial for its
application in sensitive biological and chemical systems. The following table summarizes its
key quantitative data.
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Property Value Reference(s)
CAS Number 1807520-99-5 [1]

Molecular Formula C14H21N30s [11[2][3]
Molecular Weight 359.34 g/mol [1]

Exact Mass 359.1329 u

Purity Typically =95% - 98%

Appearance Varies; often a solid

Solubility Soluble in DMSO

Short term (days to weeks) at
N 0-4°C, protected from light.
Storage Conditions
Long term (months to years) at

-20°C.

2-(2-(2-(2-((2,4-
IUPAC Name dinitrophenyl)amino)ethoxy)eth
oxy)ethoxy)ethan-1-ol
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Synthesis of DNP-PEG4-alcohol: A Representative
Experimental Protocol

The synthesis of DNP-PEG4-alcohol is typically achieved through the nucleophilic aromatic
substitution reaction between amino-PEG4-alcohol and 2,4-dinitrofluorobenzene (DNFB), often
referred to as Sanger's reagent. This reaction is a well-established method for the
dinitrophenylation of primary amines.

Materials and Reagents

e Amino-PEG4-alcohol (1-amino-11-hydroxy-3,6,9-trioxaundecane)
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e 2,4-Dinitrofluorobenzene (DNFB)

e Anhydrous N,N-Dimethylformamide (DMF)

o Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

o Ethyl acetate (EtOAC)

e Hexanes

o Saturated agueous sodium bicarbonate (NaHCO3s) solution

e Brine (saturated agueous NaCl solution)

e Anhydrous sodium sulfate (Naz2SOa4) or magnesium sulfate (MgSOa)

« Silica gel for column chromatography

Step-by-Step Synthesis Procedure

e Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
dissolve amino-PEG4-alcohol in anhydrous DMF.

» Addition of Base: Add triethylamine or DIPEA to the solution. The base acts as an acid
scavenger for the hydrofluoric acid (HF) generated during the reaction.

» Addition of DNFB: Slowly add a solution of 2,4-dinitrofluorobenzene in anhydrous DMF to the
reaction mixture at room temperature.

e Reaction Monitoring: Stir the reaction mixture at room temperature. The progress of the
reaction can be monitored by thin-layer chromatography (TLC) until the starting amino-
PEG4-alcohol is consumed.

o Work-up:
o Quench the reaction by adding water.

o Extract the aqueous layer with ethyl acetate.
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o Combine the organic layers and wash sequentially with saturated aqueous NaHCO3
solution and brine.

o Dry the organic layer over anhydrous Na2SOa4 or MgSOa.

o Filter and concentrate the solution under reduced pressure to obtain the crude product.

Purification

The crude DNP-PEG4-alcohol is purified by silica gel column chromatography. A gradient
elution system, for example, starting with a mixture of ethyl acetate and hexanes and gradually
increasing the polarity with methanol, is often effective in isolating the pure product.

Characterization

The identity and purity of the synthesized DNP-PEG4-alcohol can be confirmed by standard
analytical techniques:

» Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and *3C): To confirm the molecular
structure.

e Mass Spectrometry (MS): To verify the molecular weight.

e High-Performance Liquid Chromatography (HPLC): To assess the purity of the final
compound.

Synthesis Workflow

The following diagram illustrates the synthetic pathway for DNP-PEG4-alcohol.
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Caption: Synthesis of DNP-PEG4-alcohol.

Signaling Pathways and Logical Relationships

While DNP-PEG4-alcohol is not directly involved in a specific signaling pathway as a signaling
molecule itself, its application in immunology and cell biology often relates to the study of
signaling cascades. For instance, when used to create multivalent antigens, it can be employed
to investigate the cross-linking of B cell receptors (BCRs) and the subsequent initiation of
downstream signaling events.

The following diagram illustrates a generalized workflow for using a DNP-conjugated molecule
to study receptor-mediated signaling.
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Experimental Preparation
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Caption: Workflow for studying cell signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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